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Compound of Interest

Compound Name: 5-Hydroxy-1-indanone

Cat. No.: B188539 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxy-1-indanone
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety

protocols, operational procedures, and disposal plans for 5-Hydroxy-1-indanone.

Chemical Identifier:

Name 5-Hydroxy-1-indanone

CAS Number 3470-49-3

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

Hazard Identification and Classification
5-Hydroxy-1-indanone is classified with the following hazards:
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Hazard Class GHS Code Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Category 2)

H315 Warning
Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2)

H319 Warning
Causes serious eye

irritation[1][2]

Specific target organ

toxicity — (single

exposure)

H335 Warning
May cause respiratory

irritation[1][2]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[1]

Personal Protective Equipment (PPE)
Adherence to proper PPE is crucial to minimize exposure. The required level of PPE may vary

based on experimental conditions and quantities of the substance being handled.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are essential. A face

shield should be worn in addition to goggles

when there is a significant risk of splashing.[3]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene) are required.[3]

Body Protection

A lab coat or a chemical-resistant apron or

coverall should be worn to protect the skin.[3]

For larger quantities or significant splash risk, a

chemical-resistant suit may be necessary.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[3][4] If a fume

hood is not available or if aerosolization is likely,

a NIOSH/MSHA or European Standard EN 149

approved respirator (such as a dust mask type

N95) should be used.[1][4]

Operational Plan: Step-by-Step Handling and
Experimentation
A systematic approach to handling ensures safety and procedural integrity.
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1. Preparation

2. Handling and Experimentation

3. Cleanup and Decontamination

4. Waste Disposal

Don Appropriate PPE

Set Up in Chemical Fume Hood

Verify Emergency Equipment Accessibility

Weigh Solid Carefully to Avoid Dust

Transfer Using Spatula

Add Slowly to Solvent to Dissolve

Decontaminate Work Surfaces

Remove PPE Correctly

Wash Hands Thoroughly

Collect Solid Waste in Labeled, Sealed Container

Dispose of Contaminated Labware as Hazardous Waste

Click to download full resolution via product page

Workflow for Safe Handling of 5-Hydroxy-1-indanone.
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1. Preparation:

Don Appropriate PPE: Before handling, ensure all recommended personal protective

equipment is worn correctly.[3]

Set Up in a Controlled Environment: All work should be performed in a well-ventilated area,

preferably inside a chemical fume hood.[3][4]

Verify Emergency Equipment: Confirm the location and functionality of safety showers and

eyewash stations.[4]

2. Handling and Experimentation:

Weighing and Transferring: Handle solid 5-Hydroxy-1-indanone with care to prevent dust

generation.[3] Use a spatula for transfers. Weighing should be conducted within a fume hood

or a balance enclosure.[3]

Dissolving and Mixing: When creating solutions, add the compound to the solvent slowly to

prevent splashing.[3]

3. Cleanup and Decontamination:

Decontaminate Surfaces: Clean all work surfaces thoroughly after use.

Remove PPE: Remove personal protective equipment in a manner that avoids

contamination of skin or personal clothing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound.[4]

Disposal Plan
Proper disposal of 5-Hydroxy-1-indanone and associated materials is critical to prevent

environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Solid 5-Hydroxy-1-indanone

Collect in a clearly labeled, sealed container

designated for hazardous chemical waste.[4] Do

not mix with regular trash.

Contaminated Labware

Disposable items such as gloves, weigh boats,

and pipette tips should be placed in a

designated hazardous waste container.[3]

Chemical Solutions

Dispose of solutions containing 5-Hydroxy-1-

indanone in accordance with local and

institutional hazardous waste protocols.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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